Cas no 1899019-83-0 (4-(Methylamino)pent-2-enoic acid)

4-(Methylamino)pent-2-enoic acid structure

1899019-83-0 structure

Product Name:4-(Methylamino)pent-2-enoic acid

CAS No:1899019-83-0

Molecular Formula:C₆H₁₁NO₂

Molecular Weight:129.157041788101

CID:6343778

PubChem ID:20683663

4-(Methylamino)pent-2-enoic acid Properties

Names and Identifiers

- 1899019-83-0
- EN300-7216144
- 4-(methylamino)pent-2-enoic acid
- InChIKey： YFENFVQFLQJMHK-ONEGZZNKSA-N
- Inchi： 1S/C6H11NO2/c1-5(7-2)3-4-6(8)9/h3-5,7H,1-2H3,(H,8,9)/b4-3+
- SMILES： OC(/C=C/C(C)NC)=O

Computed Properties

Exact Mass: 129.078978594g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 129.078978594g/mol
Heavy Atom Count: 9
Complexity: 120
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -2.3
Topological Polar Surface Area: 49.3Å²

4-(Methylamino)pent-2-enoic acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-7216144-0.05g	4-(methylamino)pent-2-enoic acid	1899019-83-0	95.0%	0.05g	$768.0	2025-03-12

4-(Methylamino)pent-2-enoic acid Related Literature

1. A statistical mechanics framework captures the packing of monodisperse particles†

Katherine A. Newhall,Ivane Jorjadze,Eric Vanden-Eijnden,Jasna Brujic Soft Matter, 2011,7, 11518-11525
2. Graphene-MoS2 vertically anchored on an MXene-derived accordion-like TiO2/C skeleton: an ultrastable HER catalyst†

Jian Li,Zi Wen,Zhen Xin Hui,Zhi Wen Chen,Chun Cheng Yang,Qing Jiang J. Mater. Chem. A, 2020,8, 14223-14233
3. Energy and structure of the transition states in the reaction OH + CO → H + CO2

Faraday Discuss. Chem. Soc., 1991,91, 305-317
4. Solar-driven ionic power generation via a film of nanocellulose @ conductive metal–organic framework†

Shengyang Zhou,Zhen Qiu,Maria Strømme,Chao Xu Energy Environ. Sci., 2021,14, 900-905
5. Front cover

Lab Chip, 2013,13, 1185-1185
6. Formation of silaimines from a sterically demanding iminophosphonamido chlorosilylene via intramolecular N–P bond cleavage†

Shintaro Takahashi,Akihiko Ishii,Norio Nakata Chem. Commun., 2021,57, 6728-6731
7. Pressure and temperature dependence of self-diffusion in water

Faraday Discuss. Chem. Soc., 1978,66, 199-208
8. Controlled gelatinization of potato parenchyma cells under excess water condition: structural and in vitro digestion properties of starch†

Li Ding,Haiteng Li,Zhigang Wang Food Funct., 2019,10, 5312-5322
9. Entropic stabilization of large adsorbates on weakly binding substrates—a thermal desorption and scanning tunneling microscopy study

Michael Roos,Achim Breitruck,Harry E. Hoster,R. Jürgen Behm Phys. Chem. Chem. Phys., 2010,12, 818-822
10. Recent progress of single-halide perovskite nanocrystals for advanced displays

Jisong Yao,Leimeng Xu,Shalong Wang,Zhi Yang,Jizhong Song Nanoscale, 2022,14, 13990-14007

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